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Compound of Interest

Compound Name: LRGILS-NH2 TFA

Cat. No.: B10783012 Get Quote

This technical guide provides a detailed breakdown of the molecular weight and chemical

formula for the peptide LRGILS-NH2 TFA, a compound relevant to researchers and

professionals in drug development and scientific research.

Summary of Molecular Properties
The peptide LRGILS-NH2, when synthesized and purified, is often isolated as a salt with

Trifluoroacetic acid (TFA), which is commonly used in peptide chemistry. The addition of the

TFA counter-ion contributes to the overall molecular weight and chemical formula of the final

product.

Component Chemical Formula Molecular Weight ( g/mol )

LRGILS-NH2 Peptide C29H56N10O7[1][2][3] 656.83[1][2]

Trifluoroacetic Acid (TFA) C2HF3O2[4][5][6] 114.02[4][5][6][7][8]

LRGILS-NH2 TFA C31H57F3N10O9 770.85

Note: The final molecular weight is the sum of the peptide and TFA molecular weights. The

chemical formula is the combination of the atoms from both molecules.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b10783012?utm_src=pdf-interest
https://www.benchchem.com/product/b10783012?utm_src=pdf-body
https://www.apexbt.com/lrgils-nh2.html
https://www.rndsystems.com/products/lrgils-nh2_3394
https://pubchem.ncbi.nlm.nih.gov/compound/90488840
https://www.apexbt.com/lrgils-nh2.html
https://www.rndsystems.com/products/lrgils-nh2_3394
https://en.wikipedia.org/wiki/Trifluoroacetic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5127175.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=76-05-1
https://en.wikipedia.org/wiki/Trifluoroacetic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5127175.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=76-05-1
https://www.sigmaaldrich.com/US/en/substance/trifluoroaceticacid1140276051
https://www.merckmillipore.com/IN/en/product/Trifluoroacetic-acid,MDA_CHEM-808260
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10783012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LRGILS-NH2 Peptide: This is a hexapeptide with the amino acid sequence Leucine-Arginine-

Glycine-Isoleucine-Leucine-Serine. The "-NH2" indicates that the C-terminus is amidated.

Trifluoroacetic Acid (TFA): A strong acid with the formula CF3COOH, it is frequently used as a

counter-ion in the purification of synthetic peptides by high-performance liquid chromatography

(HPLC).[9] Its presence is a result of the purification process and helps to stabilize the peptide.

Experimental Protocols
Determination of the molecular weight and formula of LRGILS-NH2 TFA is typically achieved

through a combination of theoretical calculations and experimental verification.

Theoretical Calculation:

Peptide Molecular Weight: The molecular weight of the LRGILS-NH2 peptide is calculated by

summing the residue masses of its constituent amino acids (Leucine, Arginine, Glycine,

Isoleucine, Leucine, Serine) and accounting for the loss of water molecules during peptide

bond formation, plus the mass of the C-terminal amide group.

TFA Molecular Weight: The molecular weight of Trifluoroacetic acid (C2HF3O2) is calculated

from the atomic weights of its constituent atoms.

Combined Molecular Weight: The molecular weight of the final salt form, LRGILS-NH2 TFA,

is the sum of the molecular weights of the peptide and the TFA counter-ion.

Experimental Verification:

Mass Spectrometry (MS): This is the primary experimental method for determining the

molecular weight of peptides. High-resolution mass spectrometry can provide a highly

accurate mass measurement that can be used to confirm the elemental composition and

thus the chemical formula. The peptide is ionized, and the mass-to-charge ratio (m/z) of the

resulting ions is measured. The observed molecular weight should correspond to the

calculated mass of the protonated peptide in complex with the TFA counter-ion.

Logical Relationship Diagram
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The following diagram illustrates the components that constitute the final LRGILS-NH2 TFA
product.
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Click to download full resolution via product page

Caption: Composition of LRGILS-NH2 TFA from its constituent peptide and acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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